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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the pharmacokinetics of O-Desmethyl
apixaban sulfate, the primary circulating metabolite of the direct Factor Xa inhibitor, apixaban.
While comprehensive pharmacokinetic parameters for this specific metabolite are not
extensively detailed in publicly available literature, this document synthesizes the existing data
on its formation, quantification, and role in the overall disposition of apixaban.

Executive Summary

Apixaban is an orally administered anticoagulant that undergoes metabolic transformation in
the body. The principal metabolic pathway involves O-demethylation, primarily mediated by the
cytochrome P450 enzyme CYP3A4/5, followed by sulfation.[1][2][3] The resulting metabolite,
O-Desmethyl apixaban sulfate, is a stable, water-soluble, and pharmacologically inactive
compound.[2][4] It has been identified as the most significant circulating metabolite of apixaban
in human plasma.[2][5][6] Elimination of apixaban and its metabolites occurs through multiple
pathways, including renal and fecal excretion.[2] This guide details the experimental methods
used to characterize this metabolite and presents the available quantitative data regarding its
detection and excretion.

Apixaban Metabolism and the Formation of O-
Desmethyl Apixaban Sulfate

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12424545?utm_src=pdf-interest
https://www.rrml.ro/articole/2015/2015_1_10.pdf
https://pubmed.ncbi.nlm.nih.gov/18832478/
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1376456.html
https://pubmed.ncbi.nlm.nih.gov/18832478/
https://go.drugbank.com/articles/A177565
https://pubmed.ncbi.nlm.nih.gov/18832478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6989270/
https://www.researchgate.net/publication/23297046_Apixaban_Metabolism_and_Pharmacokinetics_after_Oral_Administration_to_Humans
https://pubmed.ncbi.nlm.nih.gov/18832478/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The biotransformation of apixaban is a multi-step process. The primary metabolic pathways
identified in humans include O-demethylation and hydroxylation.[2] The O-demethylated
intermediate can then undergo further transformation, notably sulfation, to form O-Desmethyl
apixaban sulfate.[1][2]

Metabolic Pathway

The metabolic cascade leading to the formation of O-Desmethyl apixaban sulfate is initiated by
CYP450 enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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